Cas no 334022-89-8 (rel-(3R,4S)-3,4-Dihydro-3,4-dihydroxy-2H-1-benzopyran-2-one)

rel-(3R,4S)-3,4-Dihydro-3,4-dihydroxy-2H-1-benzopyran-2-one structure
334022-89-8 structure
Product Name:rel-(3R,4S)-3,4-Dihydro-3,4-dihydroxy-2H-1-benzopyran-2-one
CAS No:334022-89-8
MF:C9H8O4
MW:180.157423019409
CID:5688479
Update Time:2024-02-02

rel-(3R,4S)-3,4-Dihydro-3,4-dihydroxy-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

    • rel-(3R,4S)-3,4-Dihydro-3,4-dihydroxy-2H-1-benzopyran-2-one
    • Inchi: 1S/C9H8O4/c10-7-5-3-1-2-4-6(5)13-9(12)8(7)11/h1-4,7-8,10-11H/t7-,8+/m0/s1
    • InChI Key: ILBLEORARSQMLA-JGVFFNPUSA-N
    • SMILES: C1(=O)OC2=CC=CC=C2[C@H](O)[C@H]1O

Experimental Properties

  • Density: 1.529±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 400.2±12.0 °C(Predicted)
  • pka: 12.03±0.40(Predicted)

rel-(3R,4S)-3,4-Dihydro-3,4-dihydroxy-2H-1-benzopyran-2-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane
Reference
Reaction of aryl-2-hydroxypropenoic derivatives with boron tribromide
Dupont, R.; Cotelle, P., Tetrahedron Letters, 2001, 42(4), 597-600

rel-(3R,4S)-3,4-Dihydro-3,4-dihydroxy-2H-1-benzopyran-2-one Raw materials

rel-(3R,4S)-3,4-Dihydro-3,4-dihydroxy-2H-1-benzopyran-2-one Preparation Products

rel-(3R,4S)-3,4-Dihydro-3,4-dihydroxy-2H-1-benzopyran-2-one Related Literature

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